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Compound of Interest |

Compound Name: 2-Hydroxy-3-nitrobenzamide
CAS No.: 2912-76-7
Cat. No.: B1280379
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Executive Summary & Strategic Rationale

2-Hydroxy-3-nitrobenzamide (3-Nitrosalicylamide) is a critical intermediate in the synthesis of
antiviral agents, anti-inflammatory drugs, and specific kinase inhibitors. Its structural core—a
salicylamide scaffold with a nitro group at the 3-position—presents a classic challenge in
aromatic substitution: Regioselectivity.

Direct nitration of salicylamide is chemically inefficient for large-scale production due to the
directing effects of the hydroxyl (ortho/para) and amide (meta) groups, which typically favor the
thermodynamically stable 5-nitro isomer or result in difficult-to-separate mixtures.

The Solution: This protocol details a "Protect-Select-Activate” strategy. Instead of direct
nitration, we utilize Salicylic Acid as the starting material. The workflow prioritizes the isolation
of the 3-nitro isomer before amidation using a thermodynamic solubility difference in the
potassium salts—a self-validating control point that ensures high isomeric purity (>99%) prior to
the final synthetic steps.

Retrosynthetic Analysis & Pathway Design
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The most robust route decouples the nitration and amidation steps to maximize control over the
isomeric ratio.

Figure 1: Retrosynthetic pathway highlighting the critical salt precipitation step for isomeric
purity.

Detailed Experimental Protocol
Stage 1: Regioselective Nitration and Purification

Objective: Synthesize 3-nitrosalicylic acid (3-NSA) and remove the 5-nitro isomer. Mechanism:
Electrophilic aromatic substitution followed by solubility-driven salt separation.

Reagents:
o Salicylic Acid (1.0 eq)[1]
 Nitric Acid (65%, ~1.5 eq)
 Sulfuric Acid (Catalytic/Solvent) or Acetic Acid
e Potassium Carbonate (
)2
Protocol:

¢ Nitration:

o

Dissolve Salicylic Acid in glacial acetic acid (or H2SO4 for larger industrial batches) in a
jacketed reactor.

Cool to 15-20°C.

o

[¢]

Slowly add Nitric Acid over 2 hours.[3] Critical: Maintain temperature <25°C to minimize
dinitration and oxidation byproducts.

[¢]

Allow the reaction to stir at room temperature for 4 hours.
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o In-Process Control (IPC): HPLC should show a mixture of 3-NSA (~40-50%) and 5-NSA
(~50-60%).

o Selective Precipitation (The "Hummel" Method):

[¢]

Dilute the reaction mixture with water.

[e]

Neutralize carefully with Potassium Carbonate (

) to pH ~5-6.

o

Critical Control Point: Adjust the temperature to 20-25°C. Do NOT cool below 20°C.

[¢]

Observation: The Potassium 3-nitrosalicylate is less soluble at this temperature and will
precipitate as a yellow/orange solid. The Potassium 5-nitrosalicylate remains in the mother
liquor.

o

Filter the precipitate.[4][5] Wash with a small amount of water (20°C).

o Acidification:

[¢]

Resuspend the filter cake in water.

[e]

Acidify with HCI to pH 1.

o

Filter the resulting free acid (3-Nitrosalicylic Acid).

[¢]

Dry at 60°C.

o

Yield: ~30-35% (Isomerically pure). MP: ~145°C.

Stage 2: Activation and Amidation

Objective: Convert 3-NSA to 2-Hydroxy-3-nitrobenzamide.
Reagents:

o 3-Nitrosalicylic Acid (Dry)[6]
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Thiony! Chloride (

, 1.5 eq)

Toluene (Solvent, 10V)

DMF (Catalytic, 0.05 eq)

Aqueous Ammonia (25%, Excess)

Protocol:

e Acid Chloride Formation:

o Charge 3-Nitrosalicylic Acid and Toluene into a reactor equipped with a scrubber (for
SO2/HCI).

o Add catalytic DMF.

o Heat to 50°C.

o Add Thionyl Chloride dropwise.

o Heat to 80°C and stir for 2—3 hours until gas evolution ceases.

o Note: The solution should become homogeneous.

o Concentrate under vacuum to remove excess

and Toluene (azeotropic removal). Re-dissolve the residue in fresh Toluene or THF.

o Amidation:

o In a separate vessel, charge Aqueous Ammonia (5 eq) and cool to 0-5°C.

o Slowly add the Toluene/THF solution of 3-Nitrosalicyloyl Chloride to the ammonia.

o Exotherm Warning: This reaction is highly exothermic. Control addition rate to keep T <
15°C.
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o Stir for 1 hour at 0-5°C, then warm to room temperature.
o Work-up:

o Acidify the mixture carefully to pH ~3-4 with HCI (to protonate the phenol and precipitate
the amide, while keeping any unreacted acid in solution if pH is managed well, though
usually, the amide precipitates significantly).

o Filter the solid.[4][5][7]

o Recrystallization: Recrystallize from Ethanol/Water (or Methanol) to obtain yellow needles.

Process Engineering & Safety
Process Flow Diagram

Figure 2: Process flow diagram emphasizing the temperature-controlled filtration step.

Key Safety Parameters (KSP)

Parameter Limit Rationale

o Prevents thermal runaway and
Nitration Temp < 25°C L o .
dinitration (picric acid analogs).

Critical: Preventing
Filtration Temp > 20°C precipitation of the 5-nitro

isomer.

Controls exotherm; prevents
Amidation Temp <15°C hydrolysis of acid chloride back

to acid.

SO2 and HCI generated in
Off-Gas Scrubbing Stage 2 must be neutralized
(NaOH scrubber).

Analytical Specifications

Target Molecule: 2-Hydroxy-3-nitrobenzamide CAS: 13115-02-1 (Check specific isomer CAS,
often generic for nitro-salicylamides) / Note: 3-nitro isomer is specific.
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Test Method Specification

] Yellow to orange crystalline
Appearance Visual

solid
Purity HPLC (C18, ACN/H20) > 98.0%
Isomeric Purity HPLC < 0.5% 5-nitro isomer
] ] ~225-230°C (Amide) [Verify
Melting Point USP <741> ]
against standard]
) Peaks at & 7.0-8.5 (aromatic),
Identity 1H-NMR (DMSO-d6)

0 ~13 (phenolic OH)

Note on MP: The intermediate 3-NSA melts ~145°C. The final amide typically melts higher.
Literature values vary; establish an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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